Cas no 2034288-63-4 (3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine)

• Product Name: 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine
• CAS No: 2034288-63-4
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 6445100
• PubChem ID: 121188695
• Update Time: 2025-06-08

3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine
• 3-(1-methylpyrazol-3-yl)-1-naphthalen-1-ylsulfonylpiperidine
• 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalen-1-ylsulfonyl)piperidine
• 2034288-63-4
• AKOS032461783
• F6554-1145

• Inchi： 1S/C19H21N3O2S/c1-21-13-11-18(20-21)16-8-5-12-22(14-16)25(23,24)19-10-4-7-15-6-2-3-9-17(15)19/h2-4,6-7,9-11,13,16H,5,8,12,14H2,1H3
• InChI Key： HAOGJZUUWXXKFQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(N1CCCC(C2C=CN(C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 355.13544809g/mol
• Monoisotopic Mass: 355.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine

Introduction to 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine (CAS No. 2034288-63-4)

3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine, with the CAS number 2034288-63-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a naphthalene sulfonamide moiety, and a 1-methylpyrazole substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperidine ring, a six-membered cyclic amine, is a common scaffold in many biologically active compounds due to its ability to modulate various receptor systems. The naphthalene sulfonamide moiety, on the other hand, is known for its hydrophobic and lipophilic properties, which can enhance the compound's ability to cross biological membranes and interact with specific protein targets. The 1-methylpyrazole substituent adds further complexity and can influence the compound's pharmacological profile by affecting its binding affinity and selectivity.

Recent studies have explored the potential of 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine in various therapeutic areas. One notable area of research is its application as a potential anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have demonstrated that 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine exhibits potent analgesic effects in animal models of pain. These effects are believed to be mediated through its interaction with specific pain receptors, making it a promising candidate for the development of new pain management therapies.

In addition to its anti-inflammatory and analgesic properties, 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine has also shown promise in neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have neuroprotective effects that could be harnessed for therapeutic benefit.

The pharmacokinetic properties of 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine have also been investigated to understand its behavior in vivo. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. The compound's stability under physiological conditions and its ability to maintain therapeutic concentrations over an extended period make it an attractive candidate for further clinical evaluation.

To further validate the therapeutic potential of 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's therapeutic benefits and potential side effects.

In conclusion, 3-(1-methyl-1H-pyrazol-3-yl)-1-(naphthalene-1-sulfonyl)piperidine (CAS No. 2034288-63-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.